Cas no 1154060-65-7 (4-bromo-3-methoxy-2-methylbenzoic acid)

• Product Name: 4-bromo-3-methoxy-2-methylbenzoic acid
• CAS No: 1154060-65-7
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD16658634
• CID: 2143632
• PubChem ID: 53430666
• Update Time: 2025-06-08

4-bromo-3-methoxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-methoxy-2-methylbenzoic acid
• SCHEMBL979782
• QHVOVMWZJFFSEV-UHFFFAOYSA-N
• DB-340152
• EN300-150151
• CS-0441397
• 887-579-0
• AKOS026674768
• EWB06065
• 1154060-65-7
• MFCD16658634
• 4-bromo-3-methoxy-2-methylbenzoicacid

• MDL： MFCD16658634
• Inchi： 1S/C9H9BrO3/c1-5-6(9(11)12)3-4-7(10)8(5)13-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： QHVOVMWZJFFSEV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C)C=1OC

Computed Properties

• Exact Mass: 243.97351Da
• Monoisotopic Mass: 243.97351Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-bromo-3-methoxy-2-methylbenzoic acid

4-Bromo-3-Methoxy-2-Methylbenzoic Acid (CAS No. 1154060-65-7): An Overview of Its Properties, Synthesis, and Applications in Modern Research

4-Bromo-3-methoxy-2-methylbenzoic acid (CAS No. 1154060-65-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of functional groups, including a bromo group, a methoxy group, and a methyl group, which contribute to its diverse reactivity and potential applications.

The molecular formula of 4-bromo-3-methoxy-2-methylbenzoic acid is C₁₀H₉BrO₃, and its molecular weight is approximately 247.08 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 135°C to 137°C, making it suitable for various thermal processes.

In terms of synthesis, 4-bromo-3-methoxy-2-methylbenzoic acid can be prepared through several routes. One common method involves the bromination of 3-methoxy-2-methylbenzoic acid using bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as acetic acid or carbon tetrachloride. This reaction typically proceeds via an electrophilic aromatic substitution mechanism, leading to the formation of the desired product with high yield and purity.

The unique combination of functional groups in 4-bromo-3-methoxy-2-methylbenzoic acid makes it an attractive starting material for the synthesis of more complex molecules. For instance, the bromo group can be used for cross-coupling reactions such as Suzuki-Miyaura coupling or Stille coupling, which are widely employed in the synthesis of biologically active compounds and pharmaceuticals. The methoxy group can be deprotected or modified to introduce additional functionality, while the methyl group can serve as a steric hindrance or electronic modifier in various reactions.

In the field of medicinal chemistry, 4-bromo-3-methoxy-2-methylbenzoic acid has been explored as a potential lead compound for drug discovery. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 4-bromo-3-methoxy-2-methylbenzoic acid demonstrated significant inhibition of cancer cell proliferation through the modulation of specific signaling pathways.

Beyond its applications in medicinal chemistry, 4-bromo-3-methoxy-2-methylbenzoic acid has also found use in materials science. Its ability to form stable coordination complexes with various metal ions makes it a valuable ligand for the synthesis of metallopolymers and coordination polymers. These materials have potential applications in areas such as catalysis, sensing, and drug delivery systems. A recent study published in the Journal of Materials Chemistry A demonstrated that coordination polymers derived from 4-bromo-3-methoxy-2-methylbenzoic acid exhibited excellent catalytic activity for the reduction of nitroaromatic compounds.

In addition to its synthetic and biological applications, 4-bromo-3-methoxy-2-methylbenzoic acid has been studied for its environmental impact. Research has shown that this compound is relatively stable under environmental conditions but can be degraded through biotic and abiotic processes. A study published in Environmental Science & Technology investigated the biodegradation pathways of 4-bromo-3-methoxy-2-methylbenzoic acid in soil and water environments, providing valuable insights into its environmental fate and potential risks.

To ensure safe handling and storage of 4-bromo-3-methoxy-2-methylbenzoic acid, it is important to follow standard laboratory practices and guidelines. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks.

In conclusion, 4-bromo-3-methoxy-2-methylbenzoic acid (CAS No. 1154060-65-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and environmental research. Its unique chemical structure provides a foundation for further exploration and development of novel compounds with diverse functionalities and biological activities. As research continues to advance in these fields, the importance of compounds like 4-bromo-3-methoxy-2-methylbenzoic acid will only grow.